Cas no 362695-40-7 (N-(2-Methylphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(2-Methylphenyl)-N-(methylsulfonyl)glycine
• CAS No: 362695-40-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD02219537
• CID: 1069506
• PubChem ID: 846942
• Update Time: 2025-10-28

N-(2-Methylphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylphenyl)-N-(methylsulfonyl)glycine
• MFCD02219537
• ALBB-029475
• CBMicro_004549
• SMSF0017472
• 2-[N-(2-methylphenyl)methanesulfonamido]acetic acid
• (Methanesulfonyl-o-tolyl-amino)-acetic acid
• 362695-40-7
• LS-10412
• Z57262754
• STK805224
• CHEMBL1880295
• BIM-0004659.P001
• 2-(2-methyl-N-methylsulfonylanilino)acetic acid
• SMR000125001
• [(2-methylphenyl)(methylsulfonyl)amino]acetic acid
• HMS2185I20
• CB06474
• AKOS000117617
• Oprea1_783835
• Oprea1_381070
• AKOS025116730
• EN300-11912
• CS-0308409
• [N-(2-methylphenyl)methanesulfonamido]acetic acid
• glycine, N-(2-methylphenyl)-N-(methylsulfonyl)-
• MLS000067468
• [2-methyl(methylsulfonyl)anilino]acetic acid
• AG-690/15438739

• MDL： MFCD02219537
• Inchi： 1S/C10H13NO4S/c1-8-5-3-4-6-9(8)11(7-10(12)13)16(2,14)15/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： LEVCNLAVCPFSPL-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.1Ų

N-(2-Methylphenyl)-N-(methylsulfonyl)glycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(2-Methylphenyl)-N-(methylsulfonyl)glycine

N-(2-Methylphenyl)-N-(methylsulfonyl)glycine: A Comprehensive Overview

The compound with CAS No 362695-40-7, commonly referred to as N-(2-Methylphenyl)-N-(methylsulfonyl)glycine, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

N-(2-Methylphenyl)-N-(methylsulfonyl)glycine is an amino acid derivative characterized by its glycine backbone with two substituents: a methylsulfonyl group (-SO₂Me) and a 2-methylphenyl group (-C₆H₄CH₃). The molecule's structure is defined by the presence of these groups attached to the nitrogen atom of glycine. This substitution pattern imparts unique physicochemical properties, including enhanced stability and solubility in polar solvents. Recent studies have highlighted the importance of such substitutions in modulating the compound's reactivity and bioavailability.

Synthesis and Characterization

The synthesis of N-(2-Methylphenyl)-N-(methylsulfonyl)glycine involves a multi-step process that typically begins with the preparation of the methylsulfonyl group. This is often achieved through sulfonation reactions using methanesulfonic acid as a precursor. The subsequent coupling with glycine and the 2-methylphenyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound, providing insights into its three-dimensional structure and stereochemistry.

Biological Activities and Applications

Research into N-(2-Methylphenyl)-N-(methylsulfonyl)glycine has revealed its potential as a bioactive molecule with diverse applications. In pharmacology, it has shown promise as a lead compound for drug development due to its ability to interact with specific biological targets. Recent studies have demonstrated its role as an inhibitor of certain enzymes, making it a candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In agriculture, this compound has been explored for its pesticidal properties. Its ability to disrupt key biochemical pathways in pests suggests its potential as an environmentally friendly alternative to conventional pesticides. Additionally, N-(2-Methylphenyl)-N-(methylsulfonyl)glycine has been investigated for its role in plant growth regulation, where it may enhance stress tolerance in crops under adverse conditions.

Toxicological Studies and Safety Profile

Understanding the safety profile of N-(2-Methylphenyl)-N-(methylsulfonyl)glycine is crucial for its application in both medical and agricultural fields. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles using animal models. These studies indicate that the compound exhibits low toxicity at recommended doses, with no significant adverse effects observed on vital organs such as the liver, kidneys, or nervous system.

Furthermore, environmental impact assessments have been conducted to evaluate the persistence and bioaccumulation potential of this compound. Results suggest that it undergoes rapid degradation under environmental conditions, reducing its ecological footprint. These findings underscore its suitability for applications where environmental safety is a priority.

Future Directions and Research Opportunities

The continued exploration of N-(2-Methylphenyl)-N-(methylsulfonyl)glycine presents exciting opportunities for innovation across multiple disciplines. Future research could focus on optimizing its synthesis pathways to enhance scalability and reduce production costs. Additionally, investigations into its interactions with biological systems at molecular levels could uncover novel therapeutic targets or mechanisms of action.

In conclusion, N-(2-Methylphenyl)-N-(methylsulfonyl)glycine, with CAS No 362695-40-7, stands as a versatile compound with significant potential in various fields. Its unique chemical properties, coupled with recent advancements in research methodologies, position it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and environmental science.